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Compound of Interest

Compound Name: Fenhexamid-1-pentanoic acid

Cat. No.: B2821420

This guide provides a comprehensive overview of inter-laboratory comparisons for the analysis
of Fenhexamid residues in food matrices. It is intended for researchers, scientists, and
professionals in drug development and food safety who are involved in the quantitative analysis
of this fungicide. The document outlines common analytical methods, presents data from a
proficiency test, and offers a standardized workflow for conducting such comparisons.

Introduction to Fenhexamid and Residue Analysis

Fenhexamid is a protectant fungicide used to control grey mold and brown rot on a variety of
fruits and vegetables.[1] Its mode of action involves the inhibition of spore germ tube
development and hyphal growth.[1] Due to its widespread use, regulatory bodies worldwide
have established maximum residue limits (MRLSs) for Fenhexamid in different food
commodities. Accurate and reliable analytical methods are crucial for monitoring compliance
with these MRLs and ensuring consumer safety.

Inter-laboratory comparisons, or proficiency tests (PTs), are essential for evaluating and
improving the performance of laboratories conducting these analyses. These tests help to
identify potential analytical errors, harmonize methodologies, and ensure the comparability of
results across different laboratories.

Data Presentation: Insights from a Proficiency Test

An effective way to assess the state of Fenhexamid residue analysis is to examine the results
of a proficiency test. The International Measurement Evaluation Programme 37 (IMEP-37)
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organized a proficiency test for the determination of 20 pesticides, including Fenhexamid, in a
grape sample.[2][3][4] A total of 81 laboratories from European Union member states and other
countries participated.[2][3][4]

The performance of the participating laboratories was evaluated using z-scores, which
measure the deviation of a laboratory's result from the assigned reference value. A z-score
between -2 and 2 is generally considered satisfactory.[5]

Table 1: Summary of Fenhexamid Proficiency Test Results (IMEP-37)[2][3][4]

Parameter Value
Analyte Fenhexamid
Matrix Grapes
Assigned Value (Xref) 0.440 mg/kg

Standard Uncertainty of Assigned Value (Uref) 0.022 mg/kg

Standard Deviation for Proficiency Assessment ]
0.110 mg/kg (25% of Assigned Value)

(op)
Number of Participating Laboratories 81
Percentage of Satisfactory Z-scores (|z] < 2) 91%

Percentage of Questionable Z-scores (2 < |z| <
3)

4%

Percentage of Unsatisfactory Z-scores (|z| = 3) 5%

The results of the IMEP-37 proficiency test indicate that a high percentage of participating
laboratories were able to accurately quantify Fenhexamid residues in grapes. However, the
presence of questionable and unsatisfactory results highlights the importance of continuous
quality control and participation in such inter-laboratory comparisons.

Experimental Protocols

The following sections detail a widely accepted methodology for the analysis of Fenhexamid
residues in food matrices, based on the QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
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and Safe) sample preparation method followed by liquid chromatography-tandem mass
spectrometry (LC-MS/MS) analysis.

Sample Preparation: QUEChERS Method

The QUEChERS method is a streamlined approach for extracting pesticide residues from a
variety of food matrices.

Materials:

Homogenized sample (e.g., grapes)

o Acetonitrile (ACN)

e Magnesium sulfate (MgS0Oa4), anhydrous
e Sodium chloride (NaCl)

e Sodium citrate tribasic dihydrate

¢ Disodium citrate sesquihydrate

e Primary secondary amine (PSA) sorbent

o Centrifuge tubes (50 mL and 15 mL)

Centrifuge

Procedure:

» Extraction:

1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
2. Add 10 mL of acetonitrile.

3. Add the QUEChERS extraction salts (e.g., 4 g MgSOa4, 1 g NaCl, 1 g sodium citrate
tribasic dihydrate, and 0.5 g disodium citrate sesquihydrate).
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4. Shake vigorously for 1 minute.

5. Centrifuge at = 3000 g for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a 15 mL centrifuge
tube containing PSA sorbent (e.g., 50 mg) and anhydrous MgSOa (e.g., 150 mg).

2. Vortex for 30 seconds.
3. Centrifuge at a high speed for 2 minutes.

4. The resulting supernatant is the final extract for LC-MS/MS analysis.

Analytical Method: Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique for the quantification of pesticide
residues.

Instrumentation:
e Liquid Chromatograph (LC) system
e Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Table 2: Example LC-MS/MS Parameters for Fenhexamid Analysis
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Parameter

Setting

LC Conditions

Column

C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 um)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Methanol with 0.1% formic acid

Gradient

A suitable gradient from high aqueous to high

organic content

Flow Rate

0.3 - 0.5 mL/min

Injection Volume

5-10 pL

MS/MS Conditions

lonization Mode

Electrospray lonization (ESI), Positive

Precursor lon (m/z)

302.1

Product lons (m/z)

97.1, 133.1 (example transitions, may vary by

instrument)

Collision Energy

Optimized for the specific instrument and

transitions

Mandatory Visualization

The following diagrams illustrate the workflow of an inter-laboratory comparison and the

experimental procedure for Fenhexamid residue analysis.
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Workflow for an Inter-laboratory Comparison of Fenhexamid Residue Analysis.
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Experimental Workflow for Fenhexamid Residue Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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